1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[(2-methoxy-2-adamantyl)methyl]methanesulfonamide
• InChI: InChI=1S/C19H26FNO3S/c1-24-19(16-6-14-5-15(8-16)9-17(19)7-14)12-21-25(22,23)11-13-3-2-4-18(20)10-13/h2-4,10,14-17,21H,5-9,11-12H2,1H3
• InChI Key: NAPHVDRYZZLOTM-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNS(=O)(=O)CC4=CC(=CC=C4)F
• Molecular Formula: C19H26FNO3S
• Molecular Weight: 367.5 g/mol

Description

1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H26FNO3S and its molecular weight is 367.48. The purity is usually 95%.
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Scientific Research Applications

Fluorination Techniques and Selectivity

Research on fluorinating agents demonstrates their capability in affecting selective monofluorination of compounds with high regioselectivity. For instance, difluorobis(fluoroxy)methane is highlighted for its efficiency in fluorinating methyl 3-oxopentanoate to produce highly selective fluorinated products, showcasing the importance of selecting appropriate fluorinating conditions to achieve desired outcomes in chemical synthesis (Bailey, Casteel, & Syvret, 2002).

Synthetic Routes to Fluorinated Compounds

The development of new synthetic protocols for α-fluoro(disulfonyl)methane and its analogues highlights the growing interest in creating versatile fluoromethylated organic molecules. This research presents efficient and selective synthetic routes, emphasizing the utility of fluorinated compounds in various chemical syntheses (Prakash, Wang, Ni, Thomas, & Olah, 2010).

Structural Studies and Supramolecular Assembly

A study on nimesulidetriazole derivatives demonstrates the effect of substitution on supramolecular assembly, providing insights into the structural aspects of similar compounds. Through X-ray powder diffraction and Hirshfeld surface analyses, the research explores intermolecular interactions, contributing to our understanding of the structural dynamics of sulfonamide compounds (Dey, Ghosh, Mareddy, Anireddy, Pal, & Mukherjee, 2015).

Enantioselective Synthesis

The enantioselective addition of fluorinated compounds to unsaturated aldehydes, catalyzed by secondary amines, showcases the potential for producing fluorinated derivatives with high enantioselectivity. This research underscores the importance of organocatalysis in achieving desired stereochemical outcomes in the synthesis of fluorinated molecules (Kamlar, Bravo, Alba, Hybelbauerová, Císařová, Veselý, Moyano, & Rios, 2010).